Cas no 80213-83-8 (1,4-Naphthalenedione, 5-methoxy-2-propyl-)
80213-83-8 structure
Product name:1,4-Naphthalenedione, 5-methoxy-2-propyl-
1,4-Naphthalenedione, 5-methoxy-2-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Naphthalenedione, 5-methoxy-2-propyl-
- 5-methoxy-2-propylnaphthalene-1,4-dione
- DTXSID80509066
- SCHEMBL14303805
- 80213-83-8
-
- Inchi： InChI=1S/C14H14O3/c1-3-5-9-8-11(15)13-10(14(9)16)6-4-7-12(13)17-2/h4,6-8H,3,5H2,1-2H3
- InChI Key： WDWHIJYVFMIBAS-UHFFFAOYSA-N
- SMILES： CCCC1=CC(=O)C2=C(C1=O)C=CC=C2OC
Computed Properties
- Exact Mass: 230.094294304g/mol
- Monoisotopic Mass: 230.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4Ų
- XLogP3: 2.8
1,4-Naphthalenedione, 5-methoxy-2-propyl- Related Literature
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Yao Li,Zhengyang Fan,Hongwei Yang,Ximin Yuan,Yunxiu Chao,Yuxiu Li,Chuan Wang CrystEngComm, 2020,22, 7786-7789
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2. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
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Martin Eck,Sabrina Würtemberger-Pietsch,Antonius Eichhorn,Johannes H. J. Berthel,Rüdiger Bertermann,Ursula S. D. Paul,Heidi Schneider,Alexandra Friedrich,Christian Kleeberg,Udo Radius,Todd B. Marder Dalton Trans., 2017,46, 3661-3680
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S. Ahmed Chem. Commun., 2009, 6421-6423
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